Cas no 872036-19-6 (2-(4'-tert-Butyl[1,1'-biphenyl]-3-yl)pyridine)

• Product Name: 2-(4'-tert-Butyl[1,1'-biphenyl]-3-yl)pyridine
• CAS No: 872036-19-6
• MF: C₂₁H₂₁N
• MW: 287.398145437241
• CID: 2809952
• PubChem ID: 59594038
• Update Time: 2025-04-21

2-(4'-tert-Butyl[1,1'-biphenyl]-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2480086
• 872036-19-6
• AAVYQHSKURZXGR-UHFFFAOYSA-N
• 2-(4'-tert-butylbiphenyl-3-yl)pyridine
• DTXSID60732456
• 2-(4'-tert-Butyl[1,1'-biphenyl]-3-yl)pyridine

• Inchi： 1S/C21H21N/c1-21(2,3)19-12-10-16(11-13-19)17-7-6-8-18(15-17)20-9-4-5-14-22-20/h4-15H,1-3H3
• InChI Key： AAVYQHSKURZXGR-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1=CC=CC(=C1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 287.167399674Da
• Monoisotopic Mass: 287.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9Ų